2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid

• IUPAC Name: 2-chloro-5-(2,4-dichlorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H6Cl3NO2/c13-7-1-2-8(10(14)4-7)6-3-9(12(17)18)11(15)16-5-6/h1-5H,(H,17,18)
• InChI Key: NBTQVCBMVVHLQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=C(N=C2)Cl)C(=O)O
• Molecular Formula: C12H6Cl3NO2
• DSSTOX Substance ID: DTXSID40688008
• Molecular Weight: 302.5 g/mol
• CAS No.: 1261980-45-3

Description

2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid is a trichloro-substituted nicotinic acid derivative that serves as a valuable synthetic intermediate in medicinal and organic chemistry research. Compounds within this chemical class are frequently employed in metal-catalyzed cross-coupling reactions, such as Suzuki reactions, to construct complex biaryl systems often found in pharmaceutical candidates . The presence of both a carboxylic acid group and a halogenated phenyl ring on the pyridine core makes this molecule a versatile building block for the synthesis of diverse amide and ester derivatives, as well as more complex heterocyclic structures . As a key intermediate, its primary research value lies in the exploration and development of new active compounds. Structurally similar nicotinic acid derivatives are investigated in the synthesis of novel nicotinamide derivatives with potential biological activity . The specific substitution pattern on the phenyl ring (2,4-dichloro) may be studied to modulate the compound's electronic properties, lipophilicity, and binding affinity in structure-activity relationship (SAR) studies. Researchers utilize this chemical for the discovery and optimization of new molecular entities, strictly for laboratory research purposes. This product is For Research Use Only and is not intended for diagnostic or therapeutic uses.

Synthetic Methodologies and Reaction Pathways for 2 Chloro 5 2,4 Dichlorophenyl Nicotinic Acid and Analogs

Strategic Approaches to the Nicotinic Acid Core Functionalization

The construction of the 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid framework hinges on the precise and efficient introduction of substituents onto the nicotinic acid scaffold. The primary challenges lie in achieving the desired regioselectivity for both the chlorination and the arylation steps.

Chlorination Techniques for Pyridine (B92270) Ring Systems

The introduction of a chlorine atom at the 2-position of the pyridine ring is a critical step in the synthesis. Various chlorination methods have been developed, each with its own set of advantages and limitations, ranging from traditional liquid-phase catalysis to more modern continuous flow and microreactor technologies.

Liquid-phase chlorination of pyridine and its derivatives often involves the use of a catalyst to enhance reactivity and selectivity. While specific catalytic systems for the direct liquid-phase chlorination of nicotinic acid to its 2-chloro derivative are not extensively detailed in readily available literature, general principles of pyridine chlorination can be applied. These reactions typically employ chlorinating agents such as chlorine gas or sulfuryl chloride in the presence of a catalyst. The choice of catalyst is crucial in directing the chlorination to the desired position. For related compounds, catalysts such as metal halides have been utilized. The reaction conditions, including temperature and solvent, are optimized to maximize the yield of the 2-chloro isomer while minimizing the formation of other chlorinated byproducts.

A study on the chlorination of organic acids and alcohols highlights the use of catalysts like N,N-disubstituted formamides in conjunction with chlorinating agents such as thionyl chloride. google.com While this is for the conversion of carboxylic acids to acid chlorides, similar principles of activating the substrate for chlorination can be conceptually applied to the pyridine ring itself, potentially in the presence of a suitable catalyst to direct the chlorination.

Table 1: Illustrative Conditions for Liquid-Phase Chlorination of Pyridine Derivatives

Chlorinating Agent	Catalyst	Solvent	Temperature (°C)	Reference
Thionyl Chloride	N,N-disubstituted formamides	Varies	70	google.com

Gas-phase chlorination offers an alternative to liquid-phase methods and is often employed in industrial settings. This technique involves passing the vaporized pyridine derivative along with a chlorinating agent, typically chlorine gas, through a heated reactor. The reaction is often carried out in a continuous flow system, which allows for better control over reaction parameters and can lead to higher throughput.

For the selective chlorination of 3-cyanopyridine to 2-chloro-5-cyanopyridine, a two-stage reaction in the gas phase has been described. kchem.org In the first stage, the reactants are passed through a "hot spot" with a controlled temperature of approximately 350°C to 500°C. Subsequently, the mixture enters a second reaction zone at a lower temperature, below 340°C. This temperature gradient is crucial for achieving the desired regioselectivity. The process typically includes an inert gas and may also involve the addition of water vapor. kchem.org

Table 2: Typical Parameters for Gas-Phase Continuous Flow Chlorination

Substrate	Temperature Zone 1 (°C)	Temperature Zone 2 (°C)	Molar Ratio (Chlorine:Substrate)	Residence Time

The use of microreactors in organic synthesis has gained significant traction due to their high surface-area-to-volume ratio, which allows for excellent heat and mass transfer, precise temperature control, and enhanced safety for highly exothermic or hazardous reactions. Radical chlorination, often initiated by light (photo-radical chlorination), is particularly well-suited for microreactor technology.

While specific examples of the radical chlorination of nicotinic acid in microreactors are not prevalent, the principles have been demonstrated with other cyclic compounds. For instance, the photo-initiated radical chlorination of cycloalkanes has been successfully carried out in microflow reactors using chlorinating agents like molecular chlorine or sulfuryl chloride under irradiation from a black light. asahilab.co.jp This approach offers high selectivity for monochlorination. asahilab.co.jp Conceptually, a similar setup could be adapted for the chlorination of nicotinic acid derivatives, where the precise control of residence time and irradiation in a microreactor could favor the formation of the 2-chloro isomer. The reaction would likely involve pumping a solution of the nicotinic acid derivative and a radical initiator or under photochemical conditions through a microchannel while being irradiated. asahilab.co.jpnih.gov

Table 3: Conceptual Parameters for Radical Chlorination in a Microreactor

Substrate	Chlorinating Agent	Initiator	Residence Time	Light Source

Introduction of Aryl Substituents at Position 5

The second key transformation in the synthesis of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid is the formation of a carbon-carbon bond between the 5-position of the nicotinic acid ring and the 2,4-dichlorophenyl group. Cross-coupling methodologies are the most powerful and widely used tools for this purpose.

The Suzuki-Miyaura cross-coupling reaction is a palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or its ester) and an organohalide. libretexts.orgmdpi.com This reaction is highly versatile, tolerant of a wide range of functional groups, and has become a cornerstone of modern organic synthesis.

In the context of synthesizing 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, a 2-chloro-5-halonicotinic acid derivative (e.g., where the halogen at the 5-position is bromine or iodine) would be coupled with 2,4-dichlorophenylboronic acid. The reaction is carried out in the presence of a palladium catalyst, a base, and a suitable solvent.

The choice of catalyst is critical for the success of the coupling. Palladium complexes with phosphine ligands, such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or catalysts derived from palladium(II) acetate (Pd(OAc)₂) with bulky, electron-rich phosphine ligands, are commonly used. libretexts.org The base, often a carbonate (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) or a phosphate (e.g., K₃PO₄), plays a crucial role in the catalytic cycle. researchgate.net The solvent system is typically a mixture of an organic solvent (e.g., toluene, dioxane, or THF) and an aqueous solution of the base.

Table 4: Typical Components for a Suzuki-Miyaura Cross-Coupling Reaction

Component	Examples
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/phosphine ligand
Boronic Acid	2,4-Dichlorophenylboronic acid
Halopyridine Substrate	Ethyl 2-chloro-5-bromonicotinate
Base	K₂CO₃, K₃PO₄, Cs₂CO₃

Palladium-Catalyzed Arylation Reactions

The introduction of the 2,4-dichlorophenyl moiety onto the pyridine ring is a critical step, frequently accomplished through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a particularly effective method for this transformation. mdpi.comscholaris.ca This reaction typically involves the coupling of a pyridine derivative, such as an ester of 2-chloronicotinic acid, with an arylboronic acid in the presence of a palladium catalyst and a base. mdpi.com These reactions are valued for their high functional group tolerance and efficiency in forming carbon-carbon bonds between sp²-hybridized centers. chemrxiv.orgrsc.org

The versatility of palladium catalysis also extends to direct C-H arylation, which offers a more atom-economical route by avoiding the pre-functionalization required for traditional cross-coupling partners like boronic acids. chemrxiv.org These advanced methods allow for the direct coupling of 2-chloropyridine derivatives with fluoroarenes, for example, showcasing the evolving landscape of C-C bond formation. chemrxiv.org

Table 1: Representative Conditions for Palladium-Catalyzed Suzuki-Miyaura Coupling

Parameter	Condition
Pyridine Substrate	2-Chloronicotinic acid ester
Arylating Agent	(2,4-dichlorophenyl)boronic acid
Catalyst	Palladium(II) complex
Base	K₂CO₃
Solvent	EtOH/H₂O (1:1 v/v)
Temperature	80 °C
This table illustrates a general set of conditions for the Suzuki-Miyaura reaction to form the biaryl structure. mdpi.com

Carboxylic Acid Group Formation and Modification

The carboxylic acid group is a defining feature of the target molecule, and its synthesis can be approached through several reliable routes.

Hydrolysis of Nitrile Precursors

A common and effective strategy for installing the carboxylic acid group is through the hydrolysis of a nitrile precursor. youtube.com The synthesis of 2-chloro-5-fluoro-nicotinonitrile, for instance, provides a key intermediate which can then be hydrolyzed to the corresponding nicotinic acid. google.com This hydrolysis is typically carried out under acidic or basic conditions, where the cyano group is converted to a carboxylic acid. youtube.comyoutube.com Acid-catalyzed hydrolysis involves protonation of the nitrile nitrogen, making the carbon more susceptible to nucleophilic attack by water. youtube.com Base-catalyzed hydrolysis, or saponification, proceeds through the attack of a hydroxide ion on the nitrile carbon. youtube.com

Direct Synthesis Routes

Direct synthesis routes aim to form the carboxylic acid functional group without proceeding through a nitrile intermediate. One such method involves the oxidation of a methyl group at the 3-position of the pyridine ring. For example, 2-chloro-3-methylpyridine can be directly oxidized to 2-chloronicotinic acid using oxygen in the presence of an initiator like N-hydroxyphthalimide and a metal salt catalyst such as cobalt (III) acetylacetonate. google.com This approach is advantageous due to the use of readily available starting materials and its high yield potential. google.com

Another direct route starts from 2-chloro-3-trichloromethyl pyridine, which can be hydrolyzed using strong inorganic acids to yield 2-chloronicotinic acid. google.com While effective, the cost of the trichloromethylated starting material can be a consideration for large-scale production. google.com

Precursor Synthesis and Intermediate Transformations

Derivatization of 2-Hydroxynicotinic Acid and Related Scaffolds

2-Hydroxynicotinic acid is a valuable and common starting material for the synthesis of 2-chloronicotinic acid derivatives. A crucial transformation is the conversion of the hydroxyl group into a chloro group, which serves as a good leaving group for subsequent nucleophilic substitution or cross-coupling reactions. dcu.ie This chlorination is often achieved by treating 2-hydroxynicotinic acid with reagents like phosphorus oxychloride (POCl₃). guidechem.com For instance, 2-hydroxy-5-nitronicotinic acid can be refluxed with phosphorus oxychloride, often with a catalytic amount of dimethylformamide, to produce 2-chloro-5-nitronicotinic acid. guidechem.com

Synthesis of 2-Chloro-5-(trichloromethyl)pyridine Intermediates

The synthesis of 2-chloro-5-(trichloromethyl)pyridine serves as a pathway to nicotinic acid derivatives through subsequent hydrolysis. This intermediate can be prepared from nicotinic acid by first converting the carboxylic acid group to a trichloromethyl group using thionyl chloride. google.com The resulting 3-trichloromethylpyridine can then undergo further transformations. Alternatively, multi-step sequences starting from compounds like 5-hydroxymethyl-2-pyridinone, which is treated with phosphorus pentachloride and phosphorus oxychloride, can yield 2-chloro-5-chloromethylpyridine, a related and useful intermediate. google.com

Table 2: Summary of Key Synthetic Transformations

Starting Material	Reagents	Product	Section Reference
2-Hydroxynicotinic Acid Derivative	POCl₃, PCl₅	2-Chloronicotinic Acid Derivative	2.2.1
2-Chloro-3-methylpyridine	O₂, NHPI, Co(III) salt	2-Chloronicotinic Acid	2.1.3.2
2-Chloro-5-cyanopyridine	H₃O⁺ or OH⁻/H₂O	2-Chloronicotinic Acid	2.1.3.1
2-Chloronicotinic Acid Ester	(2,4-dichlorophenyl)boronic acid, Pd catalyst, Base	2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid ester	2.1.2.2
This table provides an overview of the precursor transformations and key reaction steps discussed in the article.

Preparation of Hydrazide and Hydrazonoyl Intermediates from Nicotinic Acid

The synthesis of hydrazide and hydrazonoyl intermediates from nicotinic acid derivatives is a critical step in the development of various heterocyclic compounds. Nicotinic acid hydrazides are versatile precursors, often synthesized through the reaction of a nicotinic acid ester with hydrazine (B178648) hydrate (B1144303). mdpi.com For instance, the preparation of 6-aryl-2-methylnicotinohydrazides is achieved by the hydrazinolysis of the corresponding ethyl 2-methyl-6-arylnicotinates. This reaction typically involves refluxing the ester derivative with hydrazine hydrate, resulting in high yields ranging from 79% to 90%. mdpi.com

A general pathway to obtain nicotinic acid hydrazide involves first converting the nicotinic acid to its acid chloride, often using thionyl chloride, and then reacting the acid chloride with hydrazine hydrate. researchgate.net This hydrazide can then be reacted with various aldehydes to form Schiff bases, which are important intermediates themselves.

Hydrazonoyl chlorides, another class of valuable intermediates, can be prepared from hydrazino derivatives. For example, the reaction of hydrazino pyrazolopyrimidine derivatives with N-phenyl-C-acetylmethanohydrazonoyl chloride yields the corresponding hydrazonoyl chlorides, which can be used to synthesize thiadiazoles and other heterocyclic systems. ekb.eg Hydrazones are typically synthesized by heating hydrazides with different aldehydes in solvents like ethanol (B145695). mdpi.com

Table 1: Synthesis of Nicotinic Acid Hydrazide Derivatives

Starting Material	Reagents	Product	Yield (%)	Reference
Ethyl 2-methyl-6-arylnicotinates	Hydrazine hydrate	6-Aryl-2-methylnicotinohydrazides	79-90	mdpi.com
Nicotinic acid	1. Thionyl chloride 2. Hydrazine hydrate	Nicotinic acid hydrazide	Not specified	researchgate.net

Optimization of Reaction Conditions and Process Development

The optimization of reaction parameters is paramount for developing efficient, high-yield, and selective industrial-scale syntheses of nicotinic acid derivatives. Key areas of focus include the influence of temperature and pressure, the selection of appropriate solvent and catalytic systems, the application of modern techniques like microwave irradiation, and the adoption of green chemistry principles.

Temperature and Pressure Influence in High-Yield Synthesis

Temperature and pressure are critical variables that significantly impact reaction rates, yields, and product purity in the synthesis of nicotinic acid and its derivatives. In the oxidation of 3-methylpyridine, a common precursor to nicotinic acid, high temperatures and pressures are often employed to achieve high conversion and selectivity. For example, a process developed by Mitsubishi utilizes a temperature of 210 °C and a pressure of 2.5 MPa, resulting in a 93.7% conversion with 99% selectivity. nih.gov Gas-phase oxidation processes also rely on high temperatures, typically in the range of 250–320 °C, although they can be conducted at atmospheric pressure. nih.gov

Conversely, alkaline hydrolysis of 3-cyanopyridine to nicotinic acid is performed at 190 °C under a pressure of 1.5–2 MPa. nih.gov The choice of temperature can be a delicate balance; while higher temperatures generally increase the reaction rate, they can also lead to the formation of impurities and by-products. researchgate.net Studies on other chemical syntheses have shown a linear relationship where increasing the reaction temperature leads to greater yield and purity up to an optimal point. amazonaws.com The precise control of these parameters is therefore essential for maximizing the efficiency of the synthesis.

Table 2: Influence of Temperature and Pressure on Nicotinic Acid Synthesis

Reaction Type	Temperature	Pressure	Conversion/Yield	Reference
Liquid-phase oxidation of 3-methylpyridine	210 °C	2.5 MPa	93.7% conversion, 99% selectivity	nih.gov
Gas-phase oxidation of 3-methylpyridine	250–320 °C	Atmospheric	50% efficiency	nih.gov

Solvent Systems and Catalytic Systems for Enhanced Selectivity

The selection of solvents and catalysts is crucial for directing the reaction towards the desired product with high selectivity and yield. In the synthesis of 2-(arylamino)nicotinic acids via the Ullman reaction, a stoichiometric amount of a copper reagent is typically required, and the reactions are often conducted in non-green solvents like DMF. researchgate.net

Catalytic systems for the oxidation of 3-picoline to nicotinic acid are diverse. One system employs a combination of Co(OAc)₂ and Mn(OAc)₂ with bromides in an acetic acid solvent. nih.gov Heterogeneous catalysts are also widely used, particularly in gas-phase reactions, with systems based on vanadium oxide (V₂O₅) mixed with other metal oxides like MoO₃, ZrO₂, and TiO₂ being common. nih.gov For liquid-phase oxidation, a catalytic system of Ag-Mn₃O₄ deposited on nanorods has been used with H₂O₂ as the oxidant in acetonitrile (MeCN). nih.gov The presence of certain derivatives, such as chlorides, can be key to affecting the yield of the process. nih.gov

Recent developments have also focused on biocatalysis. For example, the enzyme Novozym® 435 has been used to catalyze the synthesis of nicotinamide (B372718) derivatives in the environmentally friendly solvent tert-amyl alcohol. rsc.orgresearchgate.net

Microwave-Assisted Synthesis Protocols

Microwave-assisted synthesis has emerged as a powerful tool for accelerating organic reactions, often leading to shorter reaction times, higher yields, and cleaner reaction profiles compared to conventional heating methods. This technique has been successfully applied to the synthesis of nicotinic acid derivatives.

For instance, the synthesis of 2-arylaminonicotinic acids can be achieved by reacting 2-chloronicotinic acid with anilines in water under microwave irradiation, notably without the need for a catalyst. researchgate.net In one protocol, a mixture of 2-chloronicotinic acid, an aromatic amine, and potassium carbonate in water is irradiated at a specific temperature for a set time, resulting in excellent yields. researchgate.net Another study optimized the microwave-assisted synthesis of 2-aminonicotinic acids by reacting 2-chloronicotinic acid with various amines. Optimal conditions were found to be heating at 200°C for 2 hours in water, using 3 equivalents of the amine in the presence of diisopropylethylamine. researchgate.net These methods highlight the efficiency of microwave heating in facilitating nucleophilic aromatic substitution on the pyridine ring.

Table 3: Microwave-Assisted Synthesis of 2-Aminonicotinic Acid Derivatives

Amine	Temperature (°C)	Time (h)	Yield (%)	Reference
40% aq. MeNH₂	120	2	Not specified	researchgate.net
40% aq. MeNH₂	140	1.5	Not specified	researchgate.net
Various aliphatic/aromatic amines	200	2	Not specified	researchgate.net

Green Chemistry Approaches in Nicotinic Acid Derivative Synthesis

The principles of green chemistry are increasingly being integrated into the synthesis of pharmaceuticals and fine chemicals to minimize environmental impact. This involves the use of non-toxic solvents, renewable starting materials, catalytic reagents over stoichiometric ones, and energy-efficient processes.

One significant green approach is the use of biocatalysts. frontiersin.org Enzymatic processes for producing nicotinic acid are gaining attention due to their mild reaction conditions and high conversion rates, which contrast with the high energy consumption of traditional chemical methods. frontiersin.orgnih.gov For example, a green and concise synthesis of nicotinamide derivatives has been developed using the lipase enzyme Novozym® 435 in continuous-flow microreactors with tert-amyl alcohol, a sustainable solvent. rsc.orgresearchgate.net

Solvent-free and catalyst-free reactions represent another important green strategy. An environmentally friendly synthesis of 2-anilino nicotinic acids has been reported that proceeds without any solvent or catalyst, offering a simple procedure with short reaction times and good to excellent yields. researchgate.net Furthermore, the industrial-scale gas-phase oxidative ammonolysis of 3-methylpyridine is considered a green process as the only by-product is water, and it is solvent-free. nih.gov The direct air oxidation of picoline is another process highlighted for its adherence to green chemistry principles. chimia.ch

Chemical Modifications, Derivatives, and Analog Design

Structural Diversification of the Nicotinic Acid Moiety

The nicotinic acid core is a prime target for structural modification, offering multiple sites for synthetic manipulation. Alterations to the carboxylic acid group, substitutions on the pyridine (B92270) ring, and changes to the dichlorophenyl group have all been investigated to create a diverse library of analogs.

Alterations at the Carboxylic Acid Functionality (e.g., esters, amides)

The carboxylic acid group is readily converted into a variety of functional derivatives, most commonly esters and amides. These modifications can significantly impact the compound's polarity, solubility, and ability to interact with biological targets.

Esterification: The synthesis of esters from 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid is typically achieved through standard acid-catalyzed esterification with an appropriate alcohol or by conversion to a more reactive acyl chloride followed by reaction with an alcohol. For instance, reacting the parent acid with alcohols like methanol (B129727) or ethanol (B145695) in the presence of a catalyst such as sulfuric acid yields the corresponding methyl or ethyl esters. google.com A common alternative involves treating the nicotinic acid with thionyl chloride (SOCl₂) or oxalyl chloride to form the highly reactive nicotinoyl chloride intermediate. mdpi.com This intermediate can then be reacted with a wide range of alcohols to produce various esters.

Amidation: The synthesis of amides is a prevalent strategy for modifying the carboxylic acid group. nih.gov This is often accomplished by first converting the carboxylic acid to its acyl chloride. mdpi.commdpi.com The resulting acyl chloride is then reacted with a primary or secondary amine to form the desired amide derivative. This method allows for the introduction of a wide array of substituents, depending on the choice of the amine. Direct coupling methods using reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with activators like Hydroxybenzotriazole (HOBt) provide a milder alternative for amide bond formation directly from the carboxylic acid and an amine. mdpi.com

Derivative Type	General Synthetic Method	Key Reagents	Resulting Functional Group
Esters	Acid-catalyzed esterification or Acyl chloride route	Alcohol (e.g., Methanol, Ethanol), Acid catalyst (e.g., H₂SO₄) or Thionyl chloride (SOCl₂)	-COOR
Amides	Acyl chloride route or Direct coupling	SOCl₂, Primary/Secondary Amine (RNH₂/R₂NH) or EDC, HOBt, Amine	-CONHR / -CONR₂

Substitutions on the Pyridine Ring (e.g., halogenation, alkylation, alkoxy)

Modifying the substituents on the pyridine ring can influence the electronic properties and steric profile of the molecule. The chlorine atom at the C2 position is particularly important as it activates the ring for nucleophilic aromatic substitution (SNAr) reactions. researchgate.net This allows for the displacement of the chloride by various nucleophiles, such as amines or alkoxides, to introduce new functional groups. For example, heating 2-chloronicotinic acid derivatives with amines can lead to the formation of 2-aminonicotinic acid analogs. atlantis-press.com Furthermore, palladium-catalyzed cross-coupling reactions, such as the Suzuki or Negishi coupling, are powerful tools for introducing new carbon-carbon bonds at halogenated positions on the pyridine ring, enabling the synthesis of alkylated or arylated derivatives. researchgate.net

Modifications to the Dichlorophenyl Substituent (e.g., fluorinated analogs)

Altering the substitution pattern on the 5-phenyl ring is a key strategy for creating structural analogs. Instead of modifying the dichlorophenyl ring post-synthesis, a more common approach is to utilize a differently substituted phenylboronic acid during the initial Suzuki coupling reaction that typically forms the C-C bond between the pyridine and phenyl rings. researchgate.net This allows for the introduction of a wide variety of substituents. For instance, using a 2,4-difluorophenylboronic acid or a 4-trifluoromethylphenylboronic acid in place of 2,4-dichlorophenylboronic acid would yield the corresponding fluorinated analogs. nih.govmdpi.com This approach provides a modular and efficient way to explore the impact of different substitution patterns on the phenyl ring.

Modification Type	General Synthetic Method	Typical Reagents/Starting Materials	Example of Resulting Structure
Pyridine Ring Substitution (Amine)	Nucleophilic Aromatic Substitution (SNAr)	Various amines (e.g., Morpholine)	2-Morpholinonicotinic acid derivative
Pyridine Ring Substitution (Alkoxy)	Nucleophilic Aromatic Substitution (SNAr)	Alkoxides (e.g., Sodium methoxide)	2-Methoxynicotinic acid derivative
Dichlorophenyl Modification (Fluorinated Analog)	Suzuki Coupling with modified starting material	2,4-Difluorophenylboronic acid	Analog with a 2,4-difluorophenyl group

Synthesis of Conjugates and Hybrid Molecules

To explore new chemical space, 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid can be used as a building block for the synthesis of more complex conjugates and hybrid molecules. These strategies involve covalently linking the nicotinic acid scaffold to other pharmacologically relevant moieties.

Nicotinic Acid-Derived Acylhydrazones and Oxadiazolines

Acylhydrazones: A common pathway to conjugates begins with the conversion of the carboxylic acid to its corresponding hydrazide. This is typically achieved by first forming an ester (e.g., the methyl or ethyl ester) and then reacting it with hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O). nih.govmdpi.com The resulting nicotinoyl hydrazide is a key intermediate that can be condensed with a variety of aldehydes or ketones to form N-acylhydrazones. nih.govresearchgate.net This reaction introduces a new, often aromatic or heterocyclic, substituent linked through a hydrazone bridge (-CO-NH-N=CH-).

Oxadiazolines/Oxadiazoles: The acylhydrazone derivatives can serve as precursors for the synthesis of five-membered heterocyclic rings, such as oxadiazoles. chemistryjournal.net For example, cyclization of an N-acylhydrazone with acetic anhydride (B1165640) can yield 3-acetyl-2,5-disubstituted-1,3,4-oxadiazoline derivatives. mdpi.com Alternatively, nicotinoyl hydrazides can be treated with carbon disulfide in the presence of a base, which, after subsequent reactions, can lead to the formation of substituted 1,3,4-oxadiazole (B1194373) rings. nih.gov These heterocyclic systems are known to be important pharmacophores in medicinal chemistry. nih.govresearchgate.net

Amine Analogues and Related Heterocyclic Fusions

As mentioned previously, the chlorine atom at the C2 position is susceptible to nucleophilic displacement. This reactivity is frequently exploited to synthesize 2-amino nicotinic acid derivatives by reacting the 2-chloro precursor with various amines. researchgate.netresearchgate.net The synthesis of such amine analogues introduces a key hydrogen bond donor/acceptor group, significantly altering the molecule's properties.

While less commonly reported for this specific scaffold, the functional groups of the nicotinic acid core could potentially be used to construct fused heterocyclic systems. For example, a 2-amino-nicotinic acid derivative could, in principle, undergo cyclization reactions with appropriate reagents to form fused pyrimidine (B1678525) or other bicyclic heterocyclic structures, further expanding the chemical diversity of the compound library.

Rational Design Principles for New Derivatives

The development of new chemical entities from a lead compound such as 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid is a highly structured process guided by rational design principles. These principles aim to systematically modify the lead structure to enhance desired properties while minimizing undesirable ones. For nicotinic acid derivatives, these modifications are often directed at improving potency, selectivity, and pharmacokinetic profiles.

Bioisosteric Replacements

Bioisosteric replacement is a cornerstone of rational drug design, involving the substitution of an atom or group of atoms with another that has similar physical or chemical properties, leading to a molecule with similar biological activity. This strategy is particularly useful for fine-tuning the steric, electronic, and lipophilic properties of a molecule to improve its interaction with a biological target.

In the context of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, several bioisosteric replacements can be envisioned to modulate its activity. For instance, the carboxylic acid moiety is a common site for such modifications. It can be replaced with other acidic groups or functional groups that can act as hydrogen bond acceptors. A recent study on nicotinamide (B372718) derivatives utilized a two-step strategy involving azo-incorporating and bioisosteric replacement to develop novel fungicides. acs.orgnih.gov In this study, the replacement of an azo bond with a 1,2,4-oxadiazole (B8745197) motif led to a compound with significantly enhanced activity against Rhizoctonia solani. nih.gov

Another area for potential bioisosteric modification is the chlorine atoms on the phenyl ring. Halogen atoms can be replaced with other groups of similar size and electronegativity, such as a trifluoromethyl group (-CF3), a cyano group (-CN), or even a methyl group (-CH3), to alter the electronic properties and metabolic stability of the compound. The choice of replacement depends on the specific goals of the modification, whether it is to enhance binding affinity, improve metabolic stability, or alter solubility.

The following table illustrates potential bioisosteric replacements for different functional groups of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid and the rationale behind these modifications.

Original Functional Group	Potential Bioisosteric Replacement	Rationale for Replacement
Carboxylic Acid (-COOH)	Tetrazole, Acylsulfonamide	Mimic the acidic nature and hydrogen bonding capabilities of the carboxylic acid with potentially improved metabolic stability and cell permeability.
Chlorine (-Cl) on Nicotinic Acid Ring	Fluorine (-F), Methyl (-CH3)	Modulate the electronic properties of the pyridine ring, potentially affecting its pKa and interaction with target proteins.
Dichlorophenyl Ring	Pyridyl Ring, Thienyl Ring	Introduce heteroatoms to alter polarity, solubility, and potential for hydrogen bonding, which can influence pharmacokinetic properties.

Scaffold Hopping Strategies

Scaffold hopping is a more radical approach to lead optimization that involves replacing the central core structure (scaffold) of a molecule with a different one while retaining the original pharmacophoric groups. bhsai.org This strategy is employed to discover novel chemical series with potentially improved properties, such as enhanced potency, better ADME (absorption, distribution, metabolism, and excretion) profiles, or to escape existing patent claims. nih.gov

For 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, the nicotinic acid core could be replaced with other heterocyclic systems that can maintain a similar spatial arrangement of the key substituent groups. The goal is to find a new scaffold that presents the 2-chloro and 5-(2,4-dichlorophenyl) substituents in a bioequivalent manner.

Examples of potential scaffold hops for the nicotinic acid core could include other six-membered aromatic heterocycles like a pyrimidine or a pyridazine (B1198779) ring. Even five-membered heterocyclic rings such as thiophene (B33073), furan, or pyrazole (B372694) could be considered, provided they can be appropriately substituted to mimic the key interactions of the original molecule. A study on thienopyrimidinones demonstrated the use of isosteric replacement of the thiophene ring to develop novel inhibitors. unica.it

The success of a scaffold hopping strategy is often unpredictable and relies heavily on computational modeling and chemical intuition. Virtual screening of compound libraries containing diverse scaffolds is a common starting point. The table below outlines some potential scaffold hopping strategies for the nicotinic acid core of the title compound.

Original Scaffold	Potential Replacement Scaffolds	Rationale for Hopping
Nicotinic Acid	Quinoline, Isoquinoline	Fused bicyclic systems that can offer a different vector for substituents and may provide additional interactions with the target.
Nicotinic Acid	Thiophene-2-carboxylic acid	A five-membered heterocycle that can present substituents in a different spatial orientation, potentially leading to improved selectivity.
Nicotinic Acid	Phenylacetic acid	A non-heterocyclic scaffold that can still position the key functional groups in a similar 3D space.

An article focusing solely on the in vitro molecular mechanism of action and biochemical targets of the chemical compound 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid cannot be generated at this time.

Extensive searches for specific research data on this compound's interactions with the outlined biological macromolecules and cellular pathways did not yield any direct studies. There is no available scientific literature detailing its effects on the specified enzymes (α-amylase, α-glucosidase, protoporphyrinogen (B1215707) oxidase), its binding affinity for the mentioned receptor sites (PPARγ, nicotinic acetylcholine (B1216132) receptors, CB2 receptors), its interaction with photosynthetic pathways, or its specific mechanisms for inducing apoptosis and disrupting fungal cell wall synthesis.

Consequently, it is not possible to provide a thorough, informative, and scientifically accurate article with detailed research findings and data tables as requested, while strictly adhering to the user's outline and focusing exclusively on "2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid."

While general information exists for related compounds, such as other nicotinic acid derivatives or molecules containing dichlorophenyl groups, discussing these would fall outside the explicit scope of the request.

Molecular Mechanism of Action and Biochemical Targets in Vitro

Cellular Pathway Modulation

Modulation of Cellular Processes (e.g., anti-inflammatory cascades)

While no specific studies on the anti-inflammatory properties of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid are available, research on structurally related compounds provides some insight into potential activities. For instance, other complex synthetic molecules containing dichlorophenyl groups have been investigated for their anti-inflammatory potential. One such compound, 2-(5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazol-3-yl)-N-(2-hydroxyethyl)-2-oxoacetamide (CDMPO), demonstrated anti-inflammatory effects by significantly reducing nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated microglial cells. nih.gov It also inhibited the release of proinflammatory cytokines and prostaglandin (B15479496) E2. nih.gov

Table 1: Anti-inflammatory Activity of a Related Pyrrole (B145914) Derivative

Treatment	Effect on Paw Edema (Single Dose, 2h)	Effect on TNF-α (Repeated Dose)	Effect on TGF-β1 (Repeated Dose)
Compound 3f (20 mg/kg)	Significant reduction (p = 0.001)	-	-
Compound 3f (40 mg/kg)	-	Significant decrease (p = 0.032)	Significant increase (p = 0.045)

Data derived from a study on 2-(3-acetyl-5-(4-chlorophenyl)-2-methyl-1H-pyrrol-1-yl)-3-phenylpropanoic acid. nih.gov

Covalent Adduct Formation and Irreversible Binding

Covalent binding is a mechanism where a molecule, often an inhibitor, forms a stable, covalent bond with its biological target, typically a protein. mdpi.com This action can lead to irreversible inhibition. The formation of a covalent adduct occurs when an electrophilic functional group on the drug molecule reacts with a nucleophilic amino acid residue on the protein target. nih.gov

As previously noted, 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid does not possess a trichloromethyl group. However, for context, the trichloromethyl group, when attached to an electron-withdrawing moiety, can exhibit electrophilic behavior. rsc.org The chlorine atoms in this group can interact with nucleophilic residues, such as the sulfur atom in cysteine or thiophenol, leading to the abstraction of a chlorine atom and the formation of a new bond. rsc.org This type of reactivity is a key consideration in the design of covalent inhibitors.

Structure-Based Target Identification for Novel Derivatives

The process of identifying biological targets for novel compounds often relies on structure-based design. This approach uses the three-dimensional structure of a target protein to design or screen for molecules that will bind to it with high affinity and specificity. For nicotinic acid derivatives and other small molecules, this can involve computational methods like pharmacophore modeling, which identifies the essential spatial arrangement of features necessary for biological activity. nih.gov

For example, in the development of antagonists for Toll-like receptors (TLRs), a key binding location within the TLR2/9 TIR domain was identified, which then guided the design of a novel series of dual antagonists. nih.gov Similarly, the identification of novel inhibitors for enzymes in pathogens like Acinetobacter baumannii has been achieved through structure-based pharmacophore modeling of the target enzyme, leading to the discovery of inhibitors with high binding affinity. nih.gov While no such studies have been published for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, these methodologies represent the current standard for identifying and optimizing the targets of novel chemical entities.

Structure Activity Relationship Sar Studies for 2 Chloro 5 2,4 Dichlorophenyl Nicotinic Acid and Analogs in Vitro

Impact of Substituent Variation on Biological Activity

Halogen atoms are known to modulate the biological activity of molecules by influencing their electronic properties, lipophilicity, and steric profile. In various series of biologically active compounds, the introduction of halogens can lead to enhanced potency.

For instance, in a series of N-(thiophen-2-yl) nicotinamide (B372718) derivatives, compounds with chloro substitutions at both the 5- and 6-positions of the pyridine (B92270) ring demonstrated significant fungicidal activity. Specifically, a compound with 5,6-dichloro substitution on the pyridine ring showed a potent EC50 value of 1.96 mg/L against cucumber downy mildew. This suggests that di-halogenation of the pyridine ring can be a favorable modification for enhancing biological activity.

Similarly, in a study of N-(arylmethoxy)-2-chloronicotinamides, the presence of a chlorine atom at the 2-position of the nicotinamide was a common feature. The variation of halogen substituents on the benzyl (B1604629) group attached to the amide nitrogen led to a range of herbicidal activities. For example, the analog with a 3,4-dichlorobenzyl group exhibited excellent herbicidal activity against Lemna paucicostata, with an IC50 value of 7.8 μM. nih.gov This highlights the importance of the number and position of halogen atoms on the aryl ring for optimizing biological effects.

Table 1: Effect of Halogen Substitution on the Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives

Compound ID	Pyridine Ring Substitution	EC50 (mg/L) vs. CDM
4f	5,6-dichloro	1.96

| 4c | 5,6-dihalo | 19.89 |

Data sourced from a study on N-(thiophen-2-yl) nicotinamide derivatives.

The introduction of alkyl and alkoxy groups can affect the lipophilicity and steric interactions of a molecule with its biological target. These modifications can either enhance or decrease activity depending on the specific context of the molecule and its target. While specific data for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid analogs with varied alkyl and alkoxy groups is not available, general principles suggest that the size and position of these groups are critical. Small alkyl or alkoxy groups in specific positions might lead to favorable interactions, whereas bulky groups could cause steric hindrance and reduce activity.

The functional group at the 3-position of the pyridine ring (carboxylic acid, ester, or amide) plays a crucial role in the molecule's properties, such as its acidity, polarity, and ability to form hydrogen bonds. The conversion of a carboxylic acid to an ester or an amide can significantly alter its pharmacokinetic and pharmacodynamic properties.

In many cases, the carboxylic acid group is essential for activity, potentially forming ionic interactions or critical hydrogen bonds with the target protein. Esterification or amidation can modulate these interactions. For example, in a series of N-phenylsulfonylnicotinamide derivatives evaluated as EGFR tyrosine kinase inhibitors, the amide linkage was a key structural feature. Compound 10 (5-bromo-N-(4-chlorophenylsulfonyl)nicotinamide) showed potent inhibitory activity against EGFR TK and antiproliferative activity against the MCF-7 cancer cell line, with IC50 values of 0.09 and 0.07 μM, respectively. nih.gov This indicates that the amide group, in conjunction with other substituents, can lead to high potency.

Table 2: In Vitro Activity of N-phenylsulfonylnicotinamide Derivatives against EGFR TK and MCF-7 Cells

Compound ID	Structure	EGFR TK IC50 (μM)	MCF-7 IC50 (μM)

| 10 | 5-bromo-N-(4-chlorophenylsulfonyl)nicotinamide | 0.09 | 0.07 |

Data sourced from a study on N-phenylsulfonylnicotinamide derivatives. nih.gov

Positional Isomerism and Stereochemical Effects on Activity

The relative positions of substituents on both the pyridine and phenyl rings can have a profound impact on biological activity. Different positional isomers may exhibit vastly different potencies due to altered electronic distribution and steric fit within the target's binding site. For example, the arrangement of the chloro substituents on the phenyl ring (e.g., 2,4-dichloro vs. 3,4-dichloro) can significantly influence the molecule's conformation and its interactions with the target.

Stereochemistry can also be a critical determinant of biological activity, particularly if the molecule interacts with a chiral environment such as a protein binding site. Different enantiomers or diastereomers of a chiral molecule often display different biological activities. However, for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, which is achiral, stereochemical considerations would only become relevant if chiral centers are introduced through modification.

Correlation between Molecular Features and Target Affinity/Efficacy

The nature of the linker connecting different parts of a molecule can be crucial for its biological activity. A sulfonamide linker, for example, is a common feature in many biologically active compounds due to its ability to act as a hydrogen bond acceptor and its rigid geometry, which can properly orient the linked chemical moieties for optimal interaction with the target.

Steric and Electronic Factors Governing Ligand-Target Recognition

The biological activity of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid and its analogs is intricately linked to the steric and electronic properties of their molecular structure. The spatial arrangement of substituents and the distribution of electron density are critical determinants of how these molecules interact with their biological targets, often proteins such as enzymes or receptors.

Electronic Factors: The electronic landscape of the molecule, governed by the electronegativity of its constituent atoms and the presence of electron-withdrawing or electron-donating groups, is equally crucial. The chlorine atoms on both the nicotinic acid ring and the phenyl ring are strongly electron-withdrawing. This electronic character influences the molecule's polarity, its ability to form hydrogen bonds, and its reactivity. For instance, the electron-withdrawing nature of the chlorine at the 2-position of the pyridine ring is a common feature in many active nicotinic acid-based herbicides.

In a study of N-(arylmethoxy)-2-chloronicotinamides, derivatives of nicotinic acid, the electronic properties of the substituents on the benzyl group were found to be important for their herbicidal activity. While a direct quantitative structure-activity relationship (QSAR) was not established in the cited study, the nature of the substituents (e.g., chloro, methyl) clearly impacted the observed herbicidal effects, suggesting a role for electronic factors in target interaction.

The interplay between steric and electronic factors is complex. For example, a bulky, electron-donating group might sterically hinder binding, while a smaller, electron-withdrawing group could enhance it through favorable electronic interactions within the binding site. Understanding these combined effects is essential for the rational design of more potent and selective analogs.

Comparative SAR with Related Chemical Classes

To gain a broader perspective on the SAR of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, it is instructive to compare it with related chemical classes, particularly other nicotinic acid derivatives and compounds that act as auxin mimics. Many nicotinic acid-based herbicides function by mimicking the plant hormone auxin, leading to uncontrolled growth and ultimately death of the target weed.

Nicotinic Acid-Based Herbicides: Research on N-(arylmethoxy)-2-chloronicotinamides has provided valuable SAR insights. In one study, a series of these compounds were synthesized and tested for their herbicidal activity. The results, summarized in the table below, highlight the importance of the substitution pattern on the arylmethoxy moiety. For example, compound 5f , with a 3,4-dichlorobenzyl group, exhibited significant herbicidal activity against Lemna paucicostata (duckweed) with an IC50 value of 7.8 μM. This suggests that the presence and position of chlorine atoms on the benzyl ring are critical for potency, echoing the importance of the dichlorophenyl group in the title compound.

Compound	Substituent (R) on Arylmethoxy Group	Herbicidal Activity (IC50 in μM) against Lemna paucicostata
5a	2-Chlorobenzyl	>100
5b	3-Chlorobenzyl	>100
5c	4-Chlorobenzyl	>100
5d	2,4-Dichlorobenzyl	>100
5e	2,6-Dichlorobenzyl	>100
5f	3,4-Dichlorobenzyl	7.8
5g	4-Methylbenzyl	>100

Auxin Mimic Herbicides: The broader class of auxin mimic herbicides includes various chemical families such as phenoxy-carboxylic acids (e.g., 2,4-D), benzoic acids (e.g., dicamba), and pyridine-carboxylic acids (which includes nicotinic acid derivatives). The SAR of these compounds often revolves around the presence of a carboxylic acid group (or a group that can be metabolized to a carboxylic acid), an aromatic ring system, and a specific spatial relationship between these features.

A study on 6-(5-aryl-substituted-1-pyrazolyl)-2-picolinic acids, another class of auxin mimics, demonstrated that modifications to the aryl substituent on the pyrazole (B372694) ring significantly impacted herbicidal activity. For instance, compound V-7 in that study showed a much lower IC50 value for inhibiting the growth of Arabidopsis thaliana roots compared to the commercial herbicide halauxifen-methyl, indicating high potency. This highlights a common theme in the SAR of auxin mimics: the nature and substitution pattern of the aromatic moieties are key determinants of biological activity.

The table below presents data for a selection of these picolinic acid derivatives, illustrating the impact of aryl substitution on herbicidal potency.

Compound	Aryl Substituent on Pyrazole Ring	Herbicidal Activity (IC50 in μM) against Arabidopsis thaliana root growth
V-1	4-Methylphenyl	0.044
V-2	4-Methylphenyl (with difluoromethyl on pyrazole)	0.016
V-5	4-Fluorophenyl (with difluoromethyl on pyrazole)	0.004
V-7	4-Chlorophenyl (with difluoromethyl on pyrazole)	0.002
Picloram (Reference)	-	0.011
Halauxifen-methyl (Reference)	-	0.090

By comparing the SAR of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid with these related chemical classes, a clearer picture emerges. The presence of a chlorinated aromatic ring system attached to a pyridine carboxylic acid core is a recurring motif for achieving high herbicidal potency. The specific positioning of the chlorine atoms, as seen in the 2,4-dichlorophenyl group and the 3,4-dichlorobenzyl group, appears to be particularly favorable for interaction with the target sites in plants. These comparative analyses provide a valuable framework for the future design and optimization of novel compounds within this chemical space.

Based on the comprehensive search, there is currently no publicly available scientific literature detailing the specific computational and theoretical studies for the compound "2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid" as requested in the provided outline.

While extensive research exists on the computational analysis of related nicotinic acid derivatives and other compounds with similar functional groups, the specific data required to populate the sections on Molecular Docking, Ligand-Protein Interaction Analysis, and Quantum Chemical Calculations for "2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid" could not be located.

Therefore, it is not possible to generate the requested article with scientifically accurate and specific findings for this particular compound. The creation of such an article would require access to dedicated research that has not been published or is not available in the public domain.

Computational and Theoretical Studies on 2 Chloro 5 2,4 Dichlorophenyl Nicotinic Acid

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations are powerful computational methods used to study the physical movements of atoms and molecules. In the context of drug discovery and development, MD simulations provide valuable insights into the dynamic behavior of a ligand, such as 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, when it interacts with a biological target. These simulations can reveal details about the binding process, the stability of the ligand-target complex, and the role of solvent molecules in mediating these interactions.

WaterMap Analysis for Solvent Contributions to Binding

While specific WaterMap analysis studies on 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid are not available in the public domain, this computational technique offers a robust framework for understanding the thermodynamic contributions of water molecules to ligand binding. WaterMap is a tool that calculates the positions and energies of water molecules in the binding site of a protein. schrodinger.com By identifying high-energy, unstable water molecules that can be displaced by a ligand, it is possible to guide the optimization of ligand affinity and selectivity. schrodinger.com

In a hypothetical WaterMap analysis of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid binding to a target protein, such as a kinase, the software would first perform a molecular dynamics simulation of the unbound (apo) protein in explicit solvent. nih.govnih.gov This simulation identifies hydration sites and characterizes them thermodynamically by their enthalpic and entropic properties. nih.gov The displacement of energetically unfavorable (high-energy) water molecules by the ligand is a key driver of binding affinity. For instance, the dichlorophenyl moiety of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid could potentially displace unstable water molecules from a hydrophobic pocket within the binding site, leading to a favorable change in free energy.

The results of a WaterMap analysis can be summarized in a data table to highlight the energetic contributions of displacing specific water molecules.

Table 1: Illustrative WaterMap Analysis of a Hypothetical Kinase Binding Site for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic Acid

Hydration Site ID	ΔG (kcal/mol)	Ligand Group Displacing Water	Predicted Affinity Gain (kcal/mol)
HS-1	2.5	2,4-dichlorophenyl	2.3
HS-2	1.8	Nicotinic acid ring	1.5
HS-3	-0.5 (Stable)	-	-
HS-4	3.1	Chloro substituent	2.9

This table is for illustrative purposes only, as no specific WaterMap data for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid was found.

Conformational Analysis and Stability Predictions

The conformational flexibility of a molecule is a critical determinant of its biological activity. For a biaryl compound like 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, the torsional angle between the nicotinic acid and the dichlorophenyl rings is a key conformational feature. The preferred conformation is a balance between steric hindrance and electronic effects. nih.gov

Computational methods such as ab initio calculations and density functional theory (DFT) can be employed to predict the conformational energy profile of the molecule. nih.gov These studies can identify low-energy conformations and the energy barriers between them. For biaryl systems, steric repulsion between ortho substituents often leads to non-planar ground state conformations. researchgate.net In the case of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, the chloro substituent at the 2-position of the nicotinic acid ring and the chloro substituents on the phenyl ring will likely enforce a twisted conformation.

The stability of different conformers can be evaluated by calculating their relative energies. The most stable conformer is the one that is most likely to be biologically active. Molecular dynamics simulations can further explore the conformational landscape of the molecule in a solvated environment, providing insights into its dynamic behavior and the stability of different conformational states over time.

Table 2: Predicted Conformational Stability of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic Acid

Conformer	Dihedral Angle (°)	Relative Energy (kcal/mol)	Predicted Population (%)
1	45	0.0	75
2	135	1.2	20
3	0 (Planar)	5.8	<1
4	90	2.5	4

This table is for illustrative purposes only, as no specific conformational analysis data for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid was found.

In Silico Screening and Predictive Modeling

In silico screening and predictive modeling are essential components of modern drug discovery, enabling the rapid assessment of large compound libraries and the prediction of biological activities. These computational approaches can help to prioritize compounds for experimental testing and guide the design of new molecules with desired properties.

Prediction of Biological Activity (e.g., kinase inhibitors, GPCR ligands)

Nicotinic acid and its derivatives have been investigated for a wide range of biological activities. mdpi.comnih.gov Computational studies on various nicotinic acid analogues have suggested their potential as inhibitors of enzymes such as kinases. nih.govmdpi.com Kinases are a major class of drug targets, particularly in oncology, and the development of novel kinase inhibitors is an active area of research. nih.gov

The potential of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid as a kinase inhibitor could be evaluated using molecular docking simulations. This technique predicts the preferred binding mode of a ligand to a target protein and estimates the binding affinity. By docking the molecule into the ATP-binding site of various kinases, it is possible to identify potential targets and predict the inhibitory activity.

Similarly, the activity of this compound as a G protein-coupled receptor (GPCR) ligand could be explored. Ligand-based and structure-based virtual screening methods can be used to compare the physicochemical and structural properties of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid with known GPCR ligands. nih.gov

Table 3: Predicted Biological Activity Profile for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic Acid

Target Class	Representative Target	Predicted Affinity (Docking Score)	Predicted Activity
Kinase	VEGFR-2	-9.8 kcal/mol	Potential Inhibitor
Kinase	p38α MAP Kinase	-8.5 kcal/mol	Potential Inhibitor
GPCR	A2A Adenosine Receptor	-7.2 kcal/mol	Potential Antagonist
GPCR	Cannabinoid Receptor 1	-6.9 kcal/mol	Potential Modulator

This table is for illustrative purposes only, as no specific biological activity predictions for 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid were found.

Pharmacophore Modeling and Virtual Screening Approaches

Pharmacophore modeling is a powerful technique used in drug design to identify the essential three-dimensional arrangement of chemical features that a molecule must possess to exert a specific biological effect. dovepress.com A pharmacophore model can be generated based on the structures of known active ligands or from the ligand-binding site of a target protein. dovepress.com

For 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, a pharmacophore model could be developed to search for other compounds with similar potential biological activities. The key pharmacophoric features of this molecule would likely include hydrogen bond acceptors (the carboxylic acid and the nitrogen of the nicotinic acid ring), a hydrogen bond donor (the carboxylic acid), and hydrophobic/aromatic regions (the dichlorophenyl and chloro-substituted nicotinic acid rings).

Once a pharmacophore model is established, it can be used as a query for virtual screening of large chemical databases to identify novel compounds that match the pharmacophoric features. researchgate.net This approach can lead to the discovery of new chemical scaffolds with the desired biological activity.

Table 4: Key Pharmacophoric Features of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic Acid

Feature	Description	Potential Interaction
Hydrogen Bond Acceptor 1	Carboxylic acid oxygen	Interaction with donor groups in a binding site
Hydrogen Bond Acceptor 2	Nicotinic acid nitrogen	Interaction with donor groups in a binding site
Hydrogen Bond Donor	Carboxylic acid hydrogen	Interaction with acceptor groups in a binding site
Aromatic Ring 1	Nicotinic acid ring	π-π stacking or hydrophobic interactions
Aromatic Ring 2	Dichlorophenyl ring	Hydrophobic interactions
Halogen Bond Donor	Chlorine atoms	Potential for halogen bonding interactions

This table is based on the chemical structure of the compound and general principles of pharmacophore modeling.

Advanced Spectroscopic and Structural Characterization Techniques for Research Applications

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the structure of organic molecules by mapping the carbon and hydrogen framework.

¹H (proton) and ¹³C (carbon-13) NMR spectroscopy provide detailed information about the chemical environment, connectivity, and number of different types of protons and carbons in a molecule.

For 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, the ¹H NMR spectrum is expected to show signals corresponding to the five aromatic protons. The protons on the nicotinic acid ring (H-4 and H-6) would likely appear as distinct doublets in the downfield region (typically δ 8.0-9.0 ppm) due to the electron-withdrawing effects of the nitrogen atom, the chlorine atom, and the carboxylic acid group. The three protons on the 2,4-dichlorophenyl ring would present a more complex pattern, with expected chemical shifts in the δ 7.3-7.8 ppm range.

The ¹³C NMR spectrum would reveal signals for all 12 carbon atoms in the molecule. The carbon of the carboxylic acid group (C=O) is expected at the most downfield position, typically around 165-175 ppm. The aromatic carbons would resonate in the approximate range of 120-155 ppm. Carbons directly attached to chlorine atoms would show shifts influenced by the halogen's electronegativity.

Expected ¹H and ¹³C NMR Chemical Shifts

Atom	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)	Rationale
Carboxylic Acid (-COOH)	10.0 - 13.0 (broad singlet)	165 - 175	Acidic proton is highly deshielded; carbonyl carbon is in a characteristic downfield region.
Nicotinic Acid Ring (H-4)	8.0 - 8.5 (doublet)	~140	Deshielded by adjacent nitrogen and carboxylic acid group.
Nicotinic Acid Ring (H-6)	8.5 - 9.0 (doublet)	~150	Highly deshielded due to proximity to the electronegative nitrogen atom.
Dichlorophenyl Ring (H-3')	7.4 - 7.6 (doublet)	~130	Ortho to a chlorine atom.
Dichlorophenyl Ring (H-5')	7.3 - 7.5 (doublet of doublets)	~128	Positioned between two protons.
Dichlorophenyl Ring (H-6')	7.6 - 7.8 (doublet)	~132	Ortho to the point of attachment to the nicotinic acid ring.
C-Cl (Nicotinic Acid)	-	~152	Carbon directly bonded to chlorine on the pyridine (B92270) ring.
C-Cl (Phenyl Ring)	-	~135	Carbons directly bonded to chlorine on the phenyl ring.
Other Aromatic Carbons	-	125 - 148	Remaining carbons of the aromatic systems, with specific shifts depending on their electronic environment.

Two-dimensional (2D) NMR experiments are crucial for assembling the molecular structure by establishing correlations between different nuclei.

COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings, typically between protons on adjacent carbons. For 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, COSY would show correlations between H-4 and H-6 on the nicotinic acid ring (if a small long-range coupling exists) and, more clearly, between the adjacent protons (H-5' to H-6' and H-3') on the dichlorophenyl ring.

HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates directly bonded carbon and proton atoms. chemicalbook.com It would be used to definitively assign each proton signal to its corresponding carbon signal. For example, the proton signal at δ ~8.5-9.0 ppm would show a cross-peak with the carbon signal at δ ~150 ppm, confirming the assignment of H-6 and C-6.

HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two or three bonds. chemicalbook.com HMBC is vital for connecting the different fragments of the molecule. Key expected correlations would include the proton of the carboxylic acid group to the C-3 carbon of the nicotinic acid ring, and protons on one aromatic ring to carbons on the other, confirming the C-5 to C-1' linkage between the two ring systems.

Mass Spectrometry (MS) for Molecular Weight and Fragmentation Analysis

Mass spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can provide structural information through analysis of fragmentation patterns.

For 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid (C₁₂H₆Cl₃NO₂), the exact molecular weight is 312.9464 g/mol . The mass spectrum would show a molecular ion peak cluster ([M]⁺) reflecting the isotopic distribution of the three chlorine atoms (³⁵Cl and ³⁷Cl). The most prominent fragmentation pathway for carboxylic acids is often the loss of the carboxyl group. nih.gov

Expected Fragmentation Patterns

m/z Value (Monoisotopic)	Proposed Fragment	Description of Loss
313	[C₁₂H₆³⁵Cl₃NO₂]⁺	Molecular Ion (M⁺)
296	[C₁₂H₅³⁵Cl₃NOH]⁺	Loss of hydroxyl radical (•OH) from the carboxylic acid group (M-17).
268	[C₁₁H₅³⁵Cl₃N]⁺	Loss of the carboxyl group (•COOH) (M-45), a common fragmentation for aromatic carboxylic acids. nih.gov
233	[C₁₁H₅³⁵Cl₂N]⁺	Loss of a chlorine atom from the [M-COOH]⁺ fragment.
145	[C₆H₂³⁵Cl₂]⁺	Fragment corresponding to the dichlorophenyl moiety.

High-Resolution Mass Spectrometry (HRMS) provides a highly accurate measurement of the molecular mass, which can be used to determine the elemental composition of a molecule. reddit.comvscht.cz For 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid, an HRMS measurement would confirm the molecular formula C₁₂H₆Cl₃NO₂ by matching the experimental mass to the calculated exact mass (312.9464) to within a few parts per million (ppm).

Infrared (IR) Spectroscopy for Functional Group Identification

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, causing molecular vibrations. pg.edu.pl Different functional groups absorb at characteristic frequencies, making IR spectroscopy an excellent tool for identifying which functional groups are present.

The IR spectrum of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid is expected to display several characteristic absorption bands.

Expected Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Description
2500-3300	O-H stretch	Carboxylic Acid (-COOH)	A very broad and strong band, characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer. chemicalbook.com
~1700	C=O stretch	Carboxylic Acid (-COOH)	A strong, sharp absorption for the carbonyl group. Its position indicates conjugation with the aromatic ring.
1550-1600	C=C and C=N stretches	Aromatic Rings	Medium to strong absorptions corresponding to the stretching vibrations within the pyridine and benzene (B151609) rings.
1000-1200	C-O stretch	Carboxylic Acid (-COOH)	Stretching vibration of the carbon-oxygen single bond.
700-850	C-Cl stretch	Chloro-aromatic	Absorptions in the fingerprint region corresponding to the carbon-chlorine bonds. The exact position can be indicative of the substitution pattern on the aromatic rings.
3000-3100	Aromatic C-H stretch	Aromatic Rings	Weak to medium absorptions appearing just above 3000 cm⁻¹, characteristic of C-H bonds on aromatic rings. pg.edu.pl

X-ray Diffraction for Solid-State Structure Determination

Single-crystal X-ray diffraction is the most powerful method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. This technique can provide definitive information on bond lengths, bond angles, and intermolecular interactions.

Information Obtainable from X-ray Diffraction

Parameter	Description
Unit Cell Dimensions	The size and angles of the basic repeating unit of the crystal lattice.
Bond Lengths & Angles	Precise measurements of the distances between bonded atoms (e.g., C-C, C-N, C=O, C-Cl) and the angles between them, confirming the molecular geometry.
Dihedral Angle	The angle between the planes of the nicotinic acid and dichlorophenyl rings, which defines the molecular twist.
Intermolecular Interactions	Identification of non-covalent interactions, such as hydrogen bonds (e.g., O-H···O=C between carboxylic acid groups) and potential halogen bonding or π-π stacking.
Crystal Packing	The overall arrangement of molecules within the crystal lattice, revealing how they pack together in the solid state.

Despite a comprehensive search for scientific literature, no specific research data was found for the chemical compound 2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid pertaining to the advanced spectroscopic and structural characterization techniques outlined in the user's request.

The investigation sought detailed research findings for the following analytical methods for this specific compound:

Single-Crystal X-ray Diffraction (SC-XRD) for determining absolute configuration and conformation.

Electron Paramagnetic Resonance (EPR) Spectroscopy for the study of radical intermediates.

Fluorescence Spectroscopy for analyzing molecular interactions.

Thermal Analysis , such as Differential Scanning Calorimetry (DSC), for assessing purity and polymorphism.

The search did not yield any published studies, data tables, or detailed research findings directly related to "2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid" in these contexts. While general information on these techniques and studies on structurally similar but distinct molecules exists, the strict requirement to focus solely on the specified compound prevents the inclusion of such data.

Therefore, the generation of a detailed scientific article adhering to the provided outline is not possible due to the absence of available research data for "2-Chloro-5-(2,4-dichlorophenyl)nicotinic acid."

Research Applications and Future Perspectives of 2 Chloro 5 2,4 Dichlorophenyl Nicotinic Acid Research

Utility as a Chemical Probe in Biological Systems

Derivatives of nicotinic acid are recognized for their roles in biochemical research, particularly in studies involving enzyme inhibition and receptor binding. chemimpex.com These activities are crucial for elucidating biological pathways and understanding the mechanisms of diseases. chemimpex.com As a structurally distinct derivative, 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid could serve as a valuable chemical probe. Its specific substitution pattern may confer unique selectivity for certain biological targets, enabling researchers to investigate the function of specific proteins with greater precision. The exploration of this compound and its analogues could help in identifying and validating new targets for therapeutic intervention.

Lead Compound Identification and Optimization in Drug Discovery Pipelines

Nicotinic acid and its derivatives have historically been a fertile ground for the development of new therapeutic agents. researchgate.netchemistryjournal.net The pyridine (B92270) nucleus of nicotinic acid is a key pharmacophore that can be modified to create compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and antihyperlipidemic effects. researchgate.netnih.gov The class of nicotinic acid derivatives is considered an excellent starting point for discovering lead compounds. researchgate.net For instance, novel nicotinic acid derivatives have been synthesized and evaluated for their potential as anti-inflammatory agents and have shown the ability to inhibit inflammatory cytokines. nih.gov The unique structure of 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid makes it a candidate for inclusion in drug discovery pipelines, where it could be optimized through medicinal chemistry to enhance potency, selectivity, and pharmacokinetic properties against various disease targets.

Development of Agrochemicals with Defined Modes of Action (e.g., Herbicides)

The chemical scaffolds present in 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid are relevant to the agrochemical industry. 2-Chloronicotinic acid itself is a known intermediate in the synthesis of herbicides such as nicosulfuron (B1678754) and diflufenican. chemicalbook.com Furthermore, the 2,4-dichlorophenyl group is a key component of the widely used herbicide 2,4-D (2,4-dichlorophenoxyacetic acid). mt.govwikipedia.org 2,4-D functions as a synthetic auxin, a type of plant growth regulator, that causes uncontrolled growth and ultimately death in broadleaf weeds. wikipedia.orgnih.govresearchgate.net The combination of these two agrochemically-relevant moieties in a single molecule suggests that 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid could be investigated for its own herbicidal properties or serve as a precursor for new crop protection agents with potentially novel modes of action.

Applications in Materials Science and Medicinal Chemistry

Beyond biological applications, related nicotinic acid derivatives have been explored in materials science. For example, 2-chloro-5-nitronicotinic acid is investigated for creating advanced materials, including specialized polymers and coatings, due to its unique chemical properties that can enhance durability and resistance. chemimpex.com This suggests a potential, though unexplored, avenue for 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid in the development of new functional materials. In medicinal chemistry, the importance of nicotinic acid derivatives as versatile building blocks for synthesizing bioactive molecules is well-established, underscoring the compound's potential as a valuable synthetic intermediate. chemimpex.com

Design of Targeted Therapies Based on Molecular Mechanisms

The development of targeted therapies relies on designing molecules that interact specifically with a biological target implicated in a disease. The nicotinic acid scaffold has been successfully used to create such agents. For example, molecular docking studies have been used to evaluate how nicotinic acid derivatives bind to the active site of enzymes like COX-2, which is a target for anti-inflammatory drugs. nih.gov Similarly, derivatives have been designed to inhibit the NPC1L1 protein, a target for managing hyperlipidemia. nih.gov Given these precedents, 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid could be used as a foundational structure for designing novel, targeted therapies. Its distinct chlorine substitution pattern could be key to achieving high-affinity and selective binding to specific protein targets, leading to more effective and potentially safer medicines.

Interdisciplinary Research Directions and Collaborative Opportunities (e.g., synthetic biology, nanotechnology)

The unique properties of nicotinic acid derivatives open up possibilities for interdisciplinary research. In the field of synthetic biology, enzymes are being leveraged for more sustainable and efficient synthesis of nicotinic acid, moving away from traditional chemical methods that can be environmentally harsh. frontiersin.org This biocatalytic approach could be extended to the synthesis of complex derivatives like 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid. In nanotechnology, such specialized organic molecules could be incorporated into nanomaterials for applications in targeted drug delivery or advanced sensor development. Collaborative efforts between synthetic chemists, biologists, and materials scientists will be essential to unlock the full potential of this and related compounds.

Challenges and Emerging Frontiers in the Synthesis and Application of Nicotinic Acid Derivatives

While the potential applications are broad, significant challenges remain in the synthesis and application of complex nicotinic acid derivatives. Traditional chemical synthesis routes can suffer from modest yields and the generation of toxic byproducts under harsh reaction conditions. frontiersin.org A major frontier in this field is the development of greener and more efficient synthetic methods, including biocatalytic processes that utilize enzymes to perform specific chemical transformations under mild conditions. frontiersin.org The synthesis of multiply-substituted derivatives like 2-chloro-5-(2,4-dichlorophenyl)nicotinic acid requires precise control over chemical reactions to ensure the correct arrangement of functional groups. Overcoming these synthetic hurdles is critical to making these promising compounds more accessible for research and development in medicine, agriculture, and materials science.

Data Tables

Table 1: Potential Research Applications of 2-Chloro-5-(2,4-dichlorophenyl)nicotinic Acid Based on its Structural Motifs.

Application Area	Rationale	Representative Examples from Related Compounds
Chemical Probe	Potential for selective enzyme inhibition or receptor binding.	Nicotinic acid derivatives used to study biological pathways. chemimpex.com
Drug Discovery	Serves as a lead compound for optimization.	Derivatives developed as anti-inflammatory and antihyperlipidemic agents. nih.govnih.gov
Agrochemicals	Combines two herbicidally-relevant chemical scaffolds.	2-chloronicotinic acid is an intermediate for herbicides; 2,4-D contains the dichlorophenyl group. chemicalbook.comwikipedia.org
Materials Science	Potential for creating novel polymers and coatings.	Related chlorinated nicotinic acids are explored for advanced materials. chemimpex.com
Targeted Therapy	Can be designed for specific molecular targets.	Derivatives designed to inhibit enzymes like COX-2. nih.gov